Cas no 933694-47-4 (Quinoxalin-5-ylmethanamine)

• Product Name: Quinoxalin-5-ylmethanamine
• CAS No: 933694-47-4
• MF: C₉H₉N₃
• MW: 159.187861204147
• MDL: MFCD16170468
• CID: 999611
• PubChem ID: 45121727
• Update Time: 2025-07-21

Quinoxalin-5-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• Quinoxalin-5-ylmethanamine
• 5-Quinoxalinemethanamine
• 1-(Quinoxalin-5-yl)methanamine
• CS-0199264
• (quinoxalin-5-yl)methanamine
• D82746
• DTXSID30669240
• 933694-47-4
• AKOS022175670
• A917024
• BS-17885
• EN300-2106539
• MFCD16170468
• SCHEMBL25846851

• MDL： MFCD16170468
• Inchi： 1S/C9H9N3/c10-6-7-2-1-3-8-9(7)12-5-4-11-8/h1-5H,6,10H2
• InChI Key： MLQDMSPYHFEESM-UHFFFAOYSA-N
• SMILES： N1C=CN=C2C=CC=C(CN)C=12

Computed Properties

• Exact Mass: 159.079647300g/mol
• Monoisotopic Mass: 159.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 51.8

Experimental Properties

• Boiling Point: 319.1±27.0°C at 760 mmHg

Quinoxalin-5-ylmethanamine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on Quinoxalin-5-ylmethanamine

Quinoxalin-5-ylmethanamine (CAS No. 933694-47-4): A Comprehensive Overview

Quinoxalin-5-ylmethanamine, a compound with the chemical identifier CAS No. 933694-47-4, has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the quinoxaline class of heterocyclic molecules, which are known for their diverse applications in medicinal chemistry. The< strong>Quinoxalin-5-ylmethanamine moiety, characterized by a six-membered aromatic ring system fused with an amine group, presents a promising scaffold for the development of novel therapeutic agents.

The< strong>Quinoxalin-5-ylmethanamine structure is particularly intriguing because it combines the electron-deficient nature of the quinoxaline core with the nucleophilic properties of the amine substituent. This dual functionality makes it a versatile building block for designing molecules that can interact with various biological targets. Recent studies have highlighted its potential in inhibiting enzymes and receptors involved in inflammatory and metabolic disorders.

In the realm of drug discovery, the< strong>Quinoxalin-5-ylmethanamine scaffold has been explored for its ability to modulate key signaling pathways. For instance, research indicates that derivatives of this compound may exhibit anti-inflammatory effects by inhibiting cyclooxygenase (COX) enzymes, which are crucial in the production of prostaglandins. Additionally, its structural similarity to known bioactive molecules suggests that it could serve as a lead compound for further optimization.

The synthesis of< strong>Quinoxalin-5-ylmethanamine involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the formation of the quinoxaline ring through condensation reactions between appropriate precursors. Subsequent functionalization steps introduce the amine group at the 5-position, which is critical for achieving the desired biological activity. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to enhance yield and purity.

The pharmacological profile of< strong>Quinoxalin-5-ylmethanamine has been extensively studied in vitro and in vivo. Preclinical trials have demonstrated its efficacy in reducing inflammation and pain responses in animal models. Moreover, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) disorders. Researchers are particularly interested in its potential as an analgesic agent, given its structural resemblance to nonsteroidal anti-inflammatory drugs (NSAIDs).

Molecular modeling studies have provided valuable insights into the binding interactions of< strong>Quinoxalin-5-ylmethanamine with biological targets. These studies suggest that its quinoxaline core interacts favorably with hydrophobic pockets in enzymes, while the amine group forms hydrogen bonds with polar residues. This dual interaction mechanism enhances binding affinity and selectivity, reducing off-target effects.

The< strong>CAS No. 933694-47-4 registry confirms its identity as a unique chemical entity, facilitating accurate documentation and communication in scientific literature. This standardized identification is essential for regulatory submissions and commercial distribution, ensuring consistency across different research groups and industries.

The future prospects of< strong>Quinoxalin-5-ylmethanamine are promising, with ongoing research aimed at developing more potent and selective derivatives. Innovations in computational chemistry and high-throughput screening are accelerating the discovery process, enabling rapid identification of lead compounds for further development. Collaborative efforts between academia and industry are likely to drive advancements in this field.

In conclusion, Quinoxalin-5-ylmethanamine represents a significant compound in pharmaceutical research due to its structural versatility and biological potential. Its unique properties make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play a crucial role in future drug development efforts.